Cas no 107430-03-5 (5,12-Naphthacenedione,7-[(2,6-dideoxy-2-iodo-a-L-mannopyranosyl)oxy]-7,8,9,10-tetrahydro-6,9,11-trihydroxy-9-(hydroxymethyl)-,(7S,9S)- (9CI))

• Product Name: 5,12-Naphthacenedione,7-[(2,6-dideoxy-2-iodo-a-L-mannopyranosyl)oxy]-7,8,9,10-tetrahydro-6,9,11-trihydroxy-9-(hydroxymethyl)-,(7S,9S)- (9CI)
• CAS No: 107430-03-5
• MF: C₂₅H₂₅IO₁₀
• MW: 612.364480733871
• CID: 127542
• PubChem ID: 21124251
• Update Time: 2025-04-18

5,12-Naphthacenedione,7-[(2,6-dideoxy-2-iodo-a-L-mannopyranosyl)oxy]-7,8,9,10-tetrahydro-6,9,11-trihydroxy-9-(hydroxymethyl)-,(7S,9S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5,12-Naphthacenedione,7-[(2,6-dideoxy-2-iodo-a-L-mannopyranosyl)oxy]-7,8,9,10-tetrahydro-6,9,11-trihydroxy-9-(hydroxymethyl)-,(7S,9S)- (9CI)
• 5,12-Naphthacenedione,7-[(2,6-dideoxy-2-iodo-a-L-mannopyranosyl)oxy]-7,8,9,10-tetrahydro-6,9,1...
• 5,12-Naphthacenedione,7-[(2,6-dideoxy-2-iodo-a-L-mannopyranosyl)oxy]-7,8,9,10-tetrahydro-6,9,11-trihydroxy-9-(hydroxymethyl)-
• 7-(4,5-dihydroxy-3-iodo-6-methyloxan-2-yl)oxy-6,9,11-trihydroxy-9-(hydroxymethyl)-8,10-dihydro-7H-tetracene-5,12-dione
• moflomycin
• AC1L4TKP
• AR-1E9358
• CCRIS 7572
• Dimttn
• F860191
• F-860191
• LS-94092
• 107430-03-5
• Q27289835
• 5,12-Naphthacenedione, 7-((2,6-dideoxy-2-iodo-alpha-L-mannopyranosyl)oxy)-7,8,9,10-tetrahydro-6,9,11-trihydroxy-9-(hydroxymethyl)-, (7S,9S)-
• 5,12-NAPHTHACENEDIONE, 7-((2,6-DIDEOXY-2-IODO-.ALPHA.-L-MANNOPYRANOSYL)OXY)-7,8,9,10-TETRAHYDRO-6,9,11-TRIHYDROXY-9-(HYDROXYMETHYL)-, (7S,9S)-
• 5,12-Naphthacenedione, 7-((2,6-dideoxy-2-iodo-alpha-L-mannopyranosyl)oxy)-7,8,9,10-tetrahydro-6,9,11-trihydroxy-9-(hydroxymethyl)-, (7S-cis)-
• 4-O-(2',6'-Dideoxy-2'-iodomannopyranosyl)-1,2,3,4-tetrahydro-2,4,5,12-tetrahydroxy-2-hydroxymethyl-6,11-naphthacenedione
• (7S,9S)-7-[(2R,3R,4R,5R,6S)-4,5-dihydroxy-3-iodo-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-(hydroxymethyl)-8,10-dihydro-7H-tetracene-5,12-dione
• 5,12-NAPHTHACENEDIONE, 7-((2,6-DIDEOXY-2-IODO-.ALPHA.-L-MANNOPYRANOSYL)OXY)-7,8,9,10-TETRAHYDRO-6,9,11-TRIHYDROXY-9-(HYDROXYMETHYL)-, (7S-CIS)-
• F 860191
• UNII-T94M4EA38V
• T94M4EA38V
• DTXSID90910321

• Inchi： 1S/C25H25IO10/c1-9-18(28)23(33)17(26)24(35-9)36-13-7-25(34,8-27)6-12-14(13)22(32)16-15(21(12)31)19(29)10-4-2-3-5-11(10)20(16)30/h2-5,9,13,17-18,23-24,27-28,31-34H,6-8H2,1H3/t9-,13-,17+,18-,23-,24-,25-/m0/s1
• InChI Key： IJWZCUDUUDYUBR-IWGZIANCSA-N
• SMILES： I[C@@H]1[C@@H]([C@H]([C@H](C)O[C@H]1O[C@@H]1C2C(=C3C(C4C=CC=CC=4C(C3=C(C=2C[C@@](CO)(C1)O)O)=O)=O)O)O)O

Computed Properties

• Exact Mass: 612.04875
• Monoisotopic Mass: 612.04924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 872
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 27
• XLogP3: 1.8
• Topological Polar Surface Area: 174Ų

Experimental Properties

• PSA: 173.98